Cas no 2460740-62-7 (rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans)

• Product Name: rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans
• CAS No: 2460740-62-7
• Molecular Formula: C₆H₉Cl₂NO₃S
• Molecular Weight: 246.111558675766
• MDL: MFCD32853297
• CID: 5669869
• PubChem ID: 7127554

rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans Properties

Names and Identifiers

• rac-2-chloro-N-[(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-yl]acetamide
• EN300-27081233
• 2460740-62-7
• rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans

• MDL： MFCD32853297
• InChIKey： XPRVHYWQGSYRSB-RFZPGFLSSA-N
• Inchi： 1S/C6H9Cl2NO3S/c7-1-6(10)9-5-3-13(11,12)2-4(5)8/h4-5H,1-3H2,(H,9,10)/t4-,5-/m1/s1
• SMILES： Cl[C@@H]1CS(C[C@H]1NC(CCl)=O)(=O)=O

Computed Properties

• Exact Mass: 244.9680197g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.9680197g/mol
• Heavy Atom Count: 13
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds